Cas no 1706439-80-6 (5-(4-Benzyloxy-3-bromo-5-ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine)

• Product Name: 5-(4-Benzyloxy-3-bromo-5-ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine
• CAS No: 1706439-80-6
• MF: C₁₇H₁₆BrN₃O₃
• MW: 390.231243133545
• CID: 5161693
• Update Time: 2025-05-23

5-(4-Benzyloxy-3-bromo-5-ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Benzyloxy-3-bromo-5-ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine
• 1,3,4-Oxadiazol-2-amine, 5-[3-bromo-5-ethoxy-4-(phenylmethoxy)phenyl]-

• Inchi： 1S/C17H16BrN3O3/c1-2-22-14-9-12(16-20-21-17(19)24-16)8-13(18)15(14)23-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H2,19,21)
• InChI Key： HYFRVKGFGUZQRD-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(OCC)=C(OCC3=CC=CC=C3)C(Br)=C2)=NN=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-Benzyloxy-3-bromo-5-ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine

5-(4-Benzyloxy-3-bromo-5-ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine: A Comprehensive Overview

The compound 5-(4-Benzyloxy-3-bromo-5-ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine, identified by the CAS number 1706439-80-6, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a central [1,3,4]oxadiazole ring system, which is fused with an aromatic benzene ring substituted with several functional groups. The benzene ring carries a benzyloxy group at the 4-position, a bromo substituent at the 3-position, and an ethoxy group at the 5-position. These substituents contribute to the compound's unique electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and development. The presence of electron-withdrawing groups such as bromine and ethoxy in this compound enhances its reactivity and bioavailability, making it a promising candidate for anti-cancer drug design. Researchers have reported that such compounds can inhibit key enzymes involved in cell proliferation and apoptosis, thereby exhibiting potential anti-tumor activity.

In addition to its pharmacological applications, this compound has shown promise in the field of materials science. The oxadiazole moiety is known to impart thermal stability and mechanical strength to polymer matrices. By incorporating this compound into polymeric materials, scientists have developed advanced composites with improved electrical conductivity and thermal resistance. These materials are being explored for use in high-performance electronics and aerospace applications.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, oxidation, and cyclization reactions. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels during the synthesis process. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the preparation of the benzyloxy-substituted intermediate.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the bromine atom at the 3-position significantly alters the electron distribution within the aromatic ring, enhancing its ability to act as an electron-deficient substrate in various reactions.

In conclusion, 5-(4-Benzyloxy-3-bromo-5-ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine (CAS No: 1706439-80-6) stands out as a versatile molecule with immense potential across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further research in drug development and materials science. As ongoing studies continue to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow substantially.